Cas no 39716-48-8 (ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

• Product Name: ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• CAS No: 39716-48-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 1111959
• PubChem ID: 12582761
• Update Time: 2025-06-06

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,5,7,8-tetrahydro-3-oxo-Pyrido[4,3-c]pyridazine-6(2H)-carboxylic acid ethyl ester
• ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• ETHYL 3-OXO-2,3,7,8-TETRAHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
• Ethyl 3-hydroxy-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
• ethyl 3-oxo-2,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6-carboxylate
• EN300-78426
• ETHYL3-OXO-2,3,7,8-TETRAHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
• CS-0452110
• Z1205198063
• SCHEMBL11085578
• AKOS027332536
• 39716-48-8
• AKOS022654758
• ethyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate

• Inchi： 1S/C10H13N3O3/c1-2-16-10(15)13-4-3-8-7(6-13)5-9(14)12-11-8/h5H,2-4,6H2,1H3,(H,12,14)
• InChI Key： LBUWFLGJLUHKJK-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC2=CC(NN=C2CC1)=O)=O

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)